![molecular formula C16H17BrN4O B2990269 N-(3-bromophenyl)-6-(piperidin-1-yl)pyrimidine-4-carboxamide CAS No. 1898590-71-0](/img/structure/B2990269.png)
N-(3-bromophenyl)-6-(piperidin-1-yl)pyrimidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-bromophenyl)-6-(piperidin-1-yl)pyrimidine-4-carboxamide, also known as BPPC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BPPC belongs to the class of pyrimidine-based compounds and has been found to exhibit a wide range of biological activities.
Scientific Research Applications
Synthesis and Antimicrobial Activity
N-(3-bromophenyl)-6-(piperidin-1-yl)pyrimidine-4-carboxamide is involved in the synthesis of various heterocyclic compounds with potential antimicrobial activities. A study detailed the synthesis and antimicrobial evaluation of thio-substituted ethyl nicotinate, thieno[2,3-b]pyridine, and pyridothienopyrimidine derivatives starting from similar structural precursors. These compounds exhibited significant in vitro antimicrobial activities, highlighting the compound's utility in the development of new antimicrobial agents (Gad-Elkareem et al., 2011).
Anti-angiogenic and DNA Cleavage Properties
Another research focus is on the compound's derivatives for their anti-angiogenic and DNA cleavage activities. Novel derivatives were synthesized and evaluated using chick chorioallantoic membrane (CAM) model and calf thymus DNA, demonstrating significant potential in blocking blood vessel formation and exhibiting differential DNA binding/cleavage activities. This suggests their use as anticancer agents by targeting both anti-angiogenic and cytotoxic pathways (Kambappa et al., 2017).
Analgesic and Antiparkinsonian Activities
The compound and its derivatives have been explored for potential analgesic and antiparkinsonian activities. One study synthesized a range of thiopyrimidine, pyrane, pyrazoline, and thiazolopyrimidine derivatives from a related structural precursor. These compounds were evaluated pharmacologically, showing significant analgesic and antiparkinsonian activities comparable to reference drugs, indicating the therapeutic potential of this compound related compounds in treating pain and Parkinson's disease (Amr et al., 2008).
Anti-inflammatory Activity
Further research includes the synthesis and evaluation of novel pyrimidine derivatives for their anti-inflammatory properties. Compounds derived from this compound were screened for in vivo anti-inflammatory activity, with several showing significant effects. This highlights the potential of these derivatives as new anti-inflammatory agents, providing a foundation for further development in this area (Chaydhary et al., 2015).
properties
IUPAC Name |
N-(3-bromophenyl)-6-piperidin-1-ylpyrimidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17BrN4O/c17-12-5-4-6-13(9-12)20-16(22)14-10-15(19-11-18-14)21-7-2-1-3-8-21/h4-6,9-11H,1-3,7-8H2,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRVVUCIRPGKXMY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=NC=NC(=C2)C(=O)NC3=CC(=CC=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17BrN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.